Cas no 10491-81-3 (4-Pyrimidine-2-14C-carboxylicacid, 1,2,3,6-tetrahydro-2,6-dioxo- (9CI))

• Product Name: 4-Pyrimidine-2-14C-carboxylicacid, 1,2,3,6-tetrahydro-2,6-dioxo- (9CI)
• CAS No: 10491-81-3
• MF: C₅H₄N₂O₄
• MW: 158.088802337646
• CID: 118643
• PubChem ID: 54213680
• Update Time: 2025-04-18

4-Pyrimidine-2-14C-carboxylicacid, 1,2,3,6-tetrahydro-2,6-dioxo- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidine-2-14C-carboxylicacid, 1,2,3,6-tetrahydro-2,6-dioxo- (9CI)
• OROTIC ACID, [2-14C]
• (2-14C)-Orotsaeure
• 2-(14)C-orotic acid
• 2,6-dioxo-1,2,3,6-tetrahydro-pyrimidine-4-carbaldehyde methylhydrazone
• 2,6-dioxo-1,2,3,6-tetrahydro-pyrimidine-4-carboxylic acid
• 6-(2-methylhydrazonomethyl)uracil
• N-< 2,4-Dioxo-1,2,3,4-tetrahydro-pyrimidinyl-(6)-methylen> -N'-methyl-hydrazin
• NSC104158
• Uracil-carbaldehyd-(4)-methylhydrazon
• Orotic acid,[2-14c]
• 10491-81-3

• Inchi： 1S/C5H4N2O4/c8-3-1-2(4(9)10)6-5(11)7-3/h1H,(H,9,10)(H2,6,7,8,11)/i5+2
• InChI Key： PXQPEWDEAKTCGB-RHRFEJLCSA-N
• SMILES： O=[14C]1NC(C=C(C(=O)O)N1)=O

Computed Properties

• Exact Mass: 154.00146
• Monoisotopic Mass: 158.02
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.4
• Topological Polar Surface Area: 95.5A^2

Experimental Properties

• PSA: 97.22
• LogP: -1.23860